Cas no 120727-04-0 (Abrusin-2''-O-apioside)

Abrusin-2''-O-apioside structure
Abrusin-2''-O-apioside structure
Product name:Abrusin-2''-O-apioside
CAS No:120727-04-0
MF:C28H32O15
MW:608.544690132141
CID:2002953
PubChem ID:14213596

Abrusin-2''-O-apioside Chemical and Physical Properties

Names and Identifiers

    • Abrusin-2''-O-apioside
    • 120727-04-0
    • 8-(3-(3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl)-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxychromen-4-one
    • Abrusin 2''-O-beta-apiofuranoside
    • 8-[3-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-5-hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxychromen-4-one
    • LMPK12111103
    • Inchi: InChI=1S/C28H32O15/c1-38-22-17(21-16(19(34)24(22)39-2)13(32)7-14(41-21)11-3-5-12(31)6-4-11)23-25(20(35)18(33)15(8-29)42-23)43-27-26(36)28(37,9-30)10-40-27/h3-7,15,18,20,23,25-27,29-31,33-37H,8-10H2,1-2H3
    • InChI Key: MFAXEOJBTQFANX-UHFFFAOYSA-N
    • SMILES: COc1c(O)c2c(oc(cc2=O)-c2ccc(O)cc2)c(C2OC(CO)C(O)C(O)C2OC2OCC(O)(CO)C2O)c1OC

Computed Properties

  • Exact Mass: 608.17412031Da
  • Monoisotopic Mass: 608.17412031Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 8
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.751
  • Topological Polar Surface Area: 234Ų

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